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Compound of Interest

Compound Name:
3,5-Dimethyl-2,3-dihydro-1,3-

benzoxazol-2-one

CAS No.: 88882-28-4

Cat. No.: B1282257

Get Quote

The benzoxazolone nucleus is a prominent heterocyclic scaffold that has garnered significant

attention from medicinal chemists.[1] Its unique combination of features—a planar, aromatic

system fused to a cyclic carbamate (lactam)—makes it an ideal framework for drug design.[2]

These properties, including a weakly acidic N-H proton (in the unsubstituted parent), a balance

of lipophilic and hydrophilic regions, and multiple sites for chemical modification, allow for fine-

tuning of pharmacokinetic and pharmacodynamic profiles.[2]

Consequently, the benzoxazolone ring system is a core component in a diverse array of

biologically active molecules, with applications ranging from anticancer and anti-inflammatory

agents to neuroprotective compounds and insecticides.[2] The compound of focus, 3,5-

Dimethyl-1,3-benzoxazol-2(3H)-one, represents a specific, functionalized iteration of this

important scaffold. The methylation at the N-3 position blocks the acidic proton, altering its

hydrogen bonding capability and metabolic profile, while the methyl group at the C-5 position

provides a vector for probing steric and electronic interactions within biological targets.

Nomenclature and Structural Elucidation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1282257#bc-rfq
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-the-benzodoxazol-23H-one-derivatives-6a-k_fig3_267635251
https://pubmed.ncbi.nlm.nih.gov/37379239/
https://pubmed.ncbi.nlm.nih.gov/37379239/
https://pubmed.ncbi.nlm.nih.gov/37379239/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The systematic IUPAC name for the topic compound is 3,5-dimethyl-1,3-benzoxazol-2(3H)-one.

Let's deconstruct this name according to IUPAC principles:[3][4]

benzoxazol: Indicates a benzene ring fused to an oxazole ring.

-2-one: Specifies a ketone (C=O) group at position 2 of the heterocyclic ring.

(3H)-one: In the parent scaffold, this denotes the presence of a hydrogen atom on the

nitrogen at position 3, which allows the "one" (ketone) to exist. This is standard nomenclature

for indicating the location of saturation in a heterocyclic system that could otherwise be

aromatic.[5]

1,3-: The numbers 1 and 3 denote the positions of the oxygen and nitrogen atoms in the five-

membered ring, respectively.

3,5-dimethyl-: This prefix indicates two methyl (-CH₃) substituents. The locant '3' specifies a

methyl group attached to the nitrogen atom, and the locant '5' places the second methyl

group on the benzene ring.

Synonyms such as "3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one" are also used and are

structurally correct, explicitly stating the saturation of the heterocyclic part of the ring system.[5]

[6]

Caption: Structure of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one with IUPAC numbering.

Physicochemical Properties
While experimental data for this specific derivative is not widely published, its properties can be

reliably predicted based on the parent scaffold and the influence of the methyl substituents.
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Property
Value
(Predicted/Annotated)

Justification & References

Molecular Formula C₉H₉NO₂ Calculated from structure.

Molecular Weight 163.17 g/mol Calculated from formula.

Appearance White to off-white solid
Typical for small, crystalline

organic molecules.[5]

Melting Point < 139-141 °C

The parent, 2(3H)-

benzoxazolone, melts at 139-

141°C.[7] N- and C-

methylation often disrupts

crystal packing, leading to a

slightly lower melting point.

Solubility

Soluble in methanol, ethanol,

DMSO, DMF, ethyl acetate.

Sparingly soluble in water.

The addition of two methyl

groups increases lipophilicity

compared to the parent

scaffold.

logP (Octanol/Water) ~1.5 - 2.0

The logP of the parent is ~1.3.

[8] Each methyl group typically

increases logP by ~0.5, though

intramolecular effects modify

this.

pKa
Not applicable (no acidic

proton)

The N-H proton (pKa ~9.5 in

parent) is replaced by a methyl

group, removing its acidic

character.

Synthesis and Purification Protocol
The synthesis of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one can be efficiently achieved via a two-

step process starting from a commercially available substituted aminophenol.

Overall Reaction: 2-Amino-4-methylphenol → 5-methyl-1,3-benzoxazol-2(3H)-one → 3,5-

dimethyl-1,3-benzoxazol-2(3H)-one

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6043
https://www.chemeo.com/cid/21-255-5/2-3H-Benzoxazolone
https://www.researchgate.net/publication/239668194_Reaction_of_4-Benzylidene-2-methyl-5-oxazolone_with_Amines_Part_2_Influence_of_substituents_in_para-position_in_the_phenyl_ring_and_a_substituent_on_Amine_Nitrogen_Atom_on_the_reaction_kinetics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Cyclization to form 5-methyl-1,3-benzoxazol-
2(3H)-one
This step involves the formation of the core benzoxazolone ring via cyclocarbonylation of the

aminophenol. Using a safe and stable carbonylating agent like ethyl imidazole-1-carboxylate

(EImC) is preferable to hazardous alternatives like phosgene.[9][10]

Materials: 2-Amino-4-methylphenol, Ethyl imidazole-1-carboxylate (EImC) or Ethyl

Chloroformate, Potassium Carbonate (K₂CO₃), Tetrahydrofuran (THF, anhydrous).

Procedure:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-

amino-4-methylphenol (1.0 eq).

Add anhydrous THF as the solvent (approx. 10 mL per gram of aminophenol).

Add finely ground potassium carbonate (1.5 eq) to the suspension.

Add the carbonylating agent, EImC (1.2 eq), to the mixture. The use of a slight excess

ensures complete consumption of the starting material. K₂CO₃ acts as the base to

facilitate the reaction.[9]

Heat the mixture to reflux (approx. 66°C) and maintain for 12-18 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl

acetate:hexane).

After completion, cool the reaction to room temperature and remove the THF under

reduced pressure using a rotary evaporator.

Quench the residue with water and extract the product with ethyl acetate (3 x 50 mL). The

organic layers are combined.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate in vacuo to yield the crude 5-methyl-1,3-benzoxazol-

2(3H)-one.
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Purify the crude product by column chromatography on silica gel or by recrystallization

from an appropriate solvent system (e.g., ethanol/water).

Step 2: N-Methylation
This step involves the selective alkylation of the nitrogen atom of the benzoxazolone ring.

Materials: 5-methyl-1,3-benzoxazol-2(3H)-one, Methyl Iodide (CH₃I) or Dimethyl Sulfate

((CH₃)₂SO₄), Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate

(K₂CO₃), Dimethylformamide (DMF, anhydrous) or Acetone.

Procedure:

To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add 5-methyl-1,3-

benzoxazol-2(3H)-one (1.0 eq).

Add anhydrous DMF as the solvent.

Cool the solution to 0°C in an ice bath.

Carefully add sodium hydride (1.1 eq) portion-wise. NaH is a strong, non-nucleophilic base

that deprotonates the nitrogen to form the corresponding anion, a potent nucleophile.

Allow the mixture to stir at 0°C for 30 minutes.

Slowly add methyl iodide (1.2 eq) dropwise via syringe. The reaction is exothermic and

should be controlled.

Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

Upon completion, carefully quench the reaction by slowly adding saturated aqueous

ammonium chloride (NH₄Cl) solution at 0°C.

Extract the product with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and

concentrate.
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Purify the final product, 3,5-dimethyl-1,3-benzoxazol-2(3H)-one, by silica gel column

chromatography (eluting with a gradient of ethyl acetate in hexane) to yield a pure solid.

Step 1: Cyclization Step 2: N-Methylation

2-Amino-4-methylphenol EImC or EtOCOCl,
K₂CO₃, THF, Reflux 5-methyl-1,3-benzoxazol-2(3H)-one 5-methyl-1,3-benzoxazol-2(3H)-one 1. NaH, DMF, 0°C

2. CH₃I 3,5-dimethyl-1,3-benzoxazol-2(3H)-one

Click to download full resolution via product page

Caption: Two-step synthesis workflow for 3,5-dimethyl-1,3-benzoxazol-2(3H)-one.

Spectroscopic and Analytical Characterization
Predictive spectroscopic data is crucial for confirming the identity and purity of the synthesized

compound. The following are expected values based on analyses of structurally similar

compounds.[11][12][13]
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Technique Expected Observations

¹H NMR

Aromatic Protons: Three signals in the aromatic

region (~6.8-7.2 ppm). A singlet for H-4, a

doublet for H-6, and a doublet for H-7. N-Methyl

Protons: A sharp singlet at ~3.3-3.5 ppm,

integrating to 3H. C5-Methyl Protons: A sharp

singlet at ~2.3-2.5 ppm, integrating to 3H.

¹³C NMR

Carbonyl Carbon: A signal in the downfield

region, ~154-156 ppm. Aromatic Carbons:

Multiple signals between ~108-145 ppm. N-

Methyl Carbon: A signal around ~28-30 ppm.

C5-Methyl Carbon: A signal around ~20-22 ppm.

FT-IR (ATR)

C=O Stretch (Lactam): A strong, sharp

absorption band at ~1750-1770 cm⁻¹. C-O-C

Stretch: A band around ~1250 cm⁻¹. Aromatic

C=C Stretch: Bands in the ~1600-1450 cm⁻¹

region. C-H Stretch (sp³): Bands just below

3000 cm⁻¹.

Mass Spec. (ESI+)
[M+H]⁺: Expected at m/z = 164.07. [M+Na]⁺:

Expected at m/z = 186.05.

Chemical Reactivity and Mechanistic Insights
The reactivity of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one is dominated by the characteristics of

its fused ring system.

Aromatic Ring: The benzene portion of the molecule can undergo electrophilic aromatic

substitution (e.g., nitration, halogenation). The directing effects will be governed by the

activating, ortho-para directing methyl group (at C5) and the deactivating, meta-directing

effect of the fused oxazolone ring.

Lactam (Carbamate) Moiety: The cyclic carbamate is generally stable. However, under harsh

basic or acidic conditions, it can undergo hydrolysis to open the ring, yielding the parent 2-

amino-4-methylphenol.[14] The carbonyl group is not highly reactive towards nucleophiles
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due to the delocalization of the nitrogen lone pair into the C=O bond, which gives it

significant amide character.

Methyl Groups: The C5-methyl group can potentially be oxidized under strong conditions.

The N-methyl group is chemically robust.

3,5-dimethyl-1,3-benzoxazol-2(3H)-one

Electrophilic Aromatic
Substitution (EAS)

e.g., HNO₃/H₂SO₄

Ring-Opening Hydrolysis

Strong Acid/Base, Heat

Substituted Benzoxazolone
(e.g., at C6 or C4) 2-Amino-4-methylphenol

Click to download full resolution via product page

Caption: Key reactivity pathways for the 3,5-dimethyl-1,3-benzoxazol-2(3H)-one scaffold.

Applications in Drug Discovery: A Scaffold for c-Met
Kinase Inhibitors
A primary area of interest for the benzoxazolone scaffold is in the development of kinase

inhibitors for cancer therapy.[2][15] Specifically, it has proven to be a valuable core for

designing inhibitors of the c-mesenchymal-epithelial transition (c-Met) receptor tyrosine kinase.

[16]

The HGF/c-Met signaling pathway, when dysregulated, is a critical driver of tumor growth,

invasion, and metastasis in numerous human cancers.[16][17] Therefore, inhibiting c-Met is a

highly validated therapeutic strategy. Small molecule inhibitors typically function by competing

with ATP in the kinase domain's binding pocket.
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The benzoxazolone scaffold is well-suited for this role. Its planar, bicyclic structure can engage

in π-π stacking interactions with aromatic residues in the ATP binding site, serving as an

effective "hinge-binding" motif.[15] The substituents at the N-3 and C-5 positions can be

modified to extend into other pockets of the active site, thereby enhancing potency and

selectivity. The 3,5-dimethyl substitution pattern represents a simple yet informative decoration

of the core scaffold for initial structure-activity relationship (SAR) studies.

c-Met Receptor

Dimerization &
Autophosphorylation

 Leads to

Downstream Signaling
(RAS/MAPK, PI3K/AKT)

 Activates

Tumor Growth,
Invasion, Angiogenesis

 Promotes

3,5-Dimethyl-1,3-benzoxazol-
2(3H)-one Scaffold

 Blocks ATP Site

Click to download full resolution via product page

Caption: Role of the benzoxazolone scaffold in blocking the c-Met signaling pathway.

Conclusion
3,5-Dimethyl-1,3-benzoxazol-2(3H)-one is a valuable chemical entity, not only as a distinct

compound but as a representative of the pharmacologically powerful benzoxazolone class. Its
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straightforward synthesis and the amenability of its core structure to chemical modification

make it an excellent starting point for library synthesis and lead optimization campaigns. Its

relevance as a scaffold for potent kinase inhibitors, such as those targeting c-Met, underscores

its importance for professionals in drug discovery and development. This guide has provided

the foundational chemical knowledge required to synthesize, characterize, and strategically

employ this compound in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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